BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of 2-Methoxyphenylacetic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Methoxyphenylacetic acid

Cat. No.: B139654

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety protocols and handling precautions
for 2-Methoxyphenylacetic acid (CAS No. 93-25-4). The information is compiled to ensure the
safety of laboratory and manufacturing personnel.

Hazard Identification and Classification

2-Methoxyphenylacetic acid is classified as a hazardous substance. The following table
summarizes its GHS classification.[1][2][3]

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory

(Single Exposure) system) irritation

Signal Word: Warning[1][2]

Hazard Pictogram:[1][2]
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e GHSO07 (Exclamation Mark)
NFPA Ratings:[1]

o Health: 2 (Intense or continued exposure could cause temporary incapacitation or possible
residual injury)

o Flammability: O (Materials that will not burn)
e Reactivity: 0 (Normally stable)

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Methoxyphenylacetic acid is
provided below.

Property Value Reference
Molecular Formula C9H1003 [1][2]
Molecular Weight 166.17 g/mol [2][3]
Appearance White powder/solid [3]

Melting Point 122 -125°C

Flash Point 117 °C [4]

log Pow (n-octanol/water) 1.51 (experimental)

First Aid Measures

Adherence to the following first aid protocols is critical in the event of exposure.
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Exposure Route First Aid Protocol

Remove the individual to fresh air and keep
) them comfortable for breathing. If breathing is
Inhalation . ) o o
difficult or absent, provide artificial respiration.

Seek medical attention.[1][2]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) )
clothing and wash it before reuse. If skin

irritation persists, seek medical advice.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do so. Continue rinsing.

Seek immediate medical attention.[1][2]

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an

Ingestion . . .
unconscious person. Seek medical attention.[1]

[2]

Fire-Fighting Measures

In the event of a fire involving 2-Methoxyphenylacetic acid, the following measures should be
taken.
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Aspect

Guideline

Suitable Extinguishing Media

Use alcohol-resistant foam, carbon dioxide, dry

powder, or water spray.[1][2]

Unsuitable Extinguishing Media

No limitations on extinguishing agents are given

for this substance.

Special Hazards

Thermal decomposition can generate carbon
oxides (carbon monoxide and carbon dioxide).
[1][5] The substance is combustible, and vapors
may form explosive mixtures with air upon

intense heating.

Firefighter Protection

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear, including gas-tight chemical protective
clothing.[1][4][5]

Accidental Release Measures

A systematic approach is necessary for managing spills of 2-Methoxyphenylacetic acid.

Aspect

Procedure

Personal Precautions

Evacuate unnecessary personnel from the area.
Ensure adequate ventilation. Avoid breathing
dust. Wear appropriate personal protective

equipment (see Section 6).[1][2]

Environmental Precautions

Prevent the substance from entering drains,

sewers, or public waters.[1][2]

Methods for Cleaning Up

For small spills, vacuum or sweep up the
material and place it into a suitable, labeled
container for disposal.[4] Avoid generating dust.
For large spills, cover drains and collect the

material for disposal.
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Handling and Storage

Proper handling and storage are essential to minimize risk.

Aspect Recommendation

Use only in a well-ventilated area.[1][5] Avoid

contact with skin and eyes.[1] Do not breathe
Handling dust, mist, or spray.[1] Wash hands thoroughly

after handling.[1][2] Do not eat, drink, or smoke

in the work area.[1]

Store in a cool, dry, and well-ventilated place.[1]
Storage [5] Keep the container tightly closed when not in
use.[1][5] Store locked up.[1]

Incompatible Materials Strong oxidizing agents and strong bases.[1]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are crucial for safe handling.
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Control Parameter Specification

Ensure good ventilation of the workstation.
Engineering Controls Emergency eye wash fountains and safety

showers should be readily available.[1][5]

Wear chemical safety goggles or glasses with
side-shields conforming to EN166 or NIOSH

standards. A face shield may also be necessary.

[11(21(4]

Eye/Face Protection

Hand Protection Wear protective gloves.[1][4]

Wear suitable protective clothing to prevent skin
Skin and Body Protection exposure.[1][4] Safety shoes are also

recommended.[1]

_ _ If ventilation is inadequate, wear a NIOSH-
Respiratory Protection .
approved respirator.[1][4]

Experimental Protocols

Protocol 7.1: Standard Procedure for Handling a Small Spill

Notification: Immediately alert personnel in the vicinity of the spill.
o Evacuation: Evacuate non-essential personnel from the immediate area.
» Ventilation: Ensure the area is well-ventilated to avoid inhalation of dust.

o PPE: Don the appropriate PPE as outlined in Section 7, including respiratory protection,
gloves, eye protection, and a lab coat.

o Containment: If the spill is a powder, carefully sweep or vacuum the material. Avoid actions
that could generate dust.

o Collection: Place the collected material into a clearly labeled, sealed container for hazardous

waste.
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o Decontamination: Clean the spill area with a suitable solvent or detergent and water.

» Disposal: Dispose of the waste container and any contaminated cleaning materials
according to institutional and local regulations.

Visualizations
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l
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Sweep or Vacuum Spill
(Avoid Dust Generation)

Collect in Labeled
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Caption: Workflow for handling a spill of 2-Methoxyphenylacetic acid.
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Core Protection
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/

Inadequate Ventilation
or Dust Generation

Risk of Splashing

T 7
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NIOSH-Approved Respirator Face Shield
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Caption: Personal Protective Equipment (PPE) for 2-Methoxyphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2-Methoxyphenylacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139654#2-methoxyphenylacetic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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